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Compound of Interest

Compound Name: Gold-195

Cat. No.: B1194844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed dosimetry data and comprehensive radiation safety protocols

for the handling of Gold-195 (Au-195). Adherence to these guidelines is crucial for ensuring a

safe laboratory environment and minimizing radiation exposure to personnel.

Dosimetry and Radiological Characteristics of Gold-
195
Gold-195 is a radioactive isotope of gold with a half-life of 186.1 days.[1] It decays by electron

capture to stable Platinum-195 (Pt-195), emitting a spectrum of gamma rays and conversion

electrons.[2][3][4] Understanding these radiological properties is fundamental to implementing

appropriate safety measures.

Quantitative Dosimetry Data
The following table summarizes the key dosimetric and radiological data for Gold-195.
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Parameter Value Unit

Half-Life (T½) 186.1 days

Decay Mode Electron Capture -

Primary Gamma Emissions 98.8, 129.7, 228.5 keV

Primary Conversion Electron

Emissions
29.3, 66.8, 86.6, 97.5 keV

Annual Limit on Intake (ALI) -

Inhalation
1x10⁴ µCi

Derived Air Concentration

(DAC)
5x10⁻⁶ µCi/ml

Half-Value Layer (HVL) in Lead ~0.3 mm

Tenth-Value Layer (TVL) in

Lead
~1.0 mm

Note: Gamma and electron emission data represent the most abundant energies. A more

detailed spectrum exists. HVL and TVL values are approximate for the primary gamma

energies.

Decay Scheme of Gold-195
The following diagram illustrates the decay pathway of Gold-195 to Platinum-195.
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Decay scheme of Gold-195.

Radiation Safety Protocols
A robust radiation safety program is mandatory when working with Gold-195. The following

protocols are based on the principles of As Low As Reasonably Achievable (ALARA), time,

distance, and shielding.

Personal Protective Equipment (PPE)
A standard set of PPE is required for handling unsealed Gold-195 sources.

PPE Item Specification

Lab Coat Standard laboratory coat, fully buttoned.

Gloves Two pairs of disposable nitrile gloves.

Eye Protection Safety glasses with side shields or goggles.

Dosimetry Whole-body and ring dosimeters.
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Shielding
The primary gamma emissions of Gold-195 are in the low to medium energy range. Lead is an

effective shielding material for these energies.

Stock Vials: Store stock solutions of Gold-195 in lead containers (pigs) with a wall thickness

of at least 3-6 mm.

Work Area: Conduct all work with open sources of Gold-195 behind lead L-shields. The

thickness of the shield should be a minimum of 3-6 mm of lead.

Waste: Store liquid and solid waste in appropriately shielded containers.

Contamination Control
Regular monitoring for contamination is essential to prevent the spread of radioactive material.

Surveys: Perform surveys of the work area, hands, and clothing with a Geiger-Müller survey

meter at the beginning and end of each procedure.

Wipe Tests: Conduct and document weekly wipe tests of the work area and equipment.

Decontamination: In case of contamination, decontaminate the affected area immediately

using a suitable decontamination solution.

Experimental Protocols: Representative Workflow
for Protein Radiolabeling
The following is a generalized protocol for the radiolabeling of a protein with Gold-195. This

protocol should be adapted and optimized for specific applications.

Materials and Reagents
Gold-195 in a suitable chemical form (e.g., [¹⁹⁵Au]AuCl₃)

Protein to be labeled

Chelating agent (if necessary for the specific labeling chemistry)
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Reaction buffer (e.g., phosphate-buffered saline, pH 7.4)

Quenching solution

Size-exclusion chromatography column for purification

Radio-TLC or radio-HPLC system for quality control

Labeling Procedure
The logical workflow for a typical radiolabeling experiment is outlined below.
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Workflow for protein radiolabeling.

Preparation: In a designated radioactive work area, prepare the protein solution in the

reaction buffer. Thaw the Gold-195 stock solution.

Reaction: Add the appropriate volume of Gold-195 to the protein solution. The molar ratio of

gold to protein will need to be optimized. Incubate the reaction mixture at the optimal
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temperature and time for the specific protein and labeling chemistry.

Quenching: Stop the reaction by adding a quenching solution, if required by the specific

chemistry.

Purification: Separate the radiolabeled protein from unreacted Gold-195 using a pre-

equilibrated size-exclusion chromatography column. Collect fractions and measure the

radioactivity in each fraction.

Quality Control: Determine the radiochemical purity of the final product using radio-TLC or

radio-HPLC.

Waste Disposal
Proper management of radioactive waste is critical for safety and regulatory compliance.

Waste Segregation
Short-lived vs. Long-lived: Gold-195 has a half-life of 186.1 days, classifying it as a long-

lived isotope for laboratory waste purposes. It must be segregated from short-lived isotopes

(half-life < 90 days).[5]

Physical Form: Segregate waste into dry solids (gloves, paper towels), liquids (aqueous

solutions), and sharps.

Mixed Waste: Avoid generating mixed waste (radioactive and hazardous chemical waste)

whenever possible. If mixed waste is generated, it requires special handling and disposal

procedures.

Waste Containers and Labeling
Use designated, properly shielded containers for each waste stream.

Clearly label each container with the radiation symbol, the isotope (Gold-195), the activity,

the date, and the chemical composition of the contents.

Disposal Pathway
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All Gold-195 waste must be disposed of through the institution's licensed radioactive waste

disposal program. Do not dispose of any radioactive waste in the regular trash or down the

sanitary sewer.

By implementing these dosimetry-informed safety protocols and following standardized

experimental procedures, researchers can safely and effectively utilize Gold-195 in their work.

Always consult with your institution's Radiation Safety Officer for specific guidance and

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchhow2.uc.edu [researchhow2.uc.edu]

2. Gold-195 (14320-93-5) for sale [vulcanchem.com]

3. Gold-195 - isotopic data and properties [chemlin.org]

4. Solved 27. Gold-195 (19579Au) decays by an electron capture. | Chegg.com [chegg.com]

5. Radioactive Waste | Environment, Health and Safety [ehs.cornell.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Gold-195:
Dosimetry and Radiation Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194844#dosimetry-and-radiation-safety-protocols-
for-handling-gold-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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